![molecular formula C21H15FN4O4 B2922949 N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 953168-58-6](/img/structure/B2922949.png)
N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
Description
Molecular Structure Analysis
The molecular structure of this compound is unique and complex. It includes a 2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl group and a benzo[d][1,3]dioxole-5-carboxamide group . The exact structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Antimicrobial and Antifungal Applications
This compound exhibits properties that could be harnessed for antimicrobial and antifungal uses. Thiazole derivatives, which share a similar structural motif, have been known to act as antimicrobial and antifungal agents . The presence of the imidazo[1,2-b]pyridazin moiety in the compound suggests it could be effective against a range of microbial and fungal pathogens.
Antitumor and Cytotoxic Activities
Compounds with similar structures have been studied for their antitumor and cytotoxic activities. The imidazo[1,2-b]pyridazin ring system has been associated with compounds that exhibit potential as antineoplastic drugs . This suggests that our compound of interest may also possess these valuable pharmacological properties.
Anti-inflammatory Properties
The structural analogs of this compound, particularly those with thiazole and imidazole rings, have demonstrated significant anti-inflammatory activities . This indicates that the compound could be developed into a drug with anti-inflammatory benefits.
Neuroprotective Effects
Given the biological activities of related thiazole and imidazole compounds, there is a possibility that this compound may exhibit neuroprotective effects . This could be particularly useful in the treatment of neurodegenerative diseases.
Antiviral Potential
The imidazo[1,2-b]pyridazin core is present in several compounds with antiviral properties . This suggests that the compound could be explored for its efficacy against various viral infections.
Antidiabetic Activity
Compounds with imidazole and thiazole rings have shown antidiabetic activity in various studies . This implies that our compound could potentially be used in the management or treatment of diabetes.
properties
IUPAC Name |
N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN4O4/c1-28-20-7-6-19-23-16(10-26(19)25-20)12-2-4-14(22)15(8-12)24-21(27)13-3-5-17-18(9-13)30-11-29-17/h2-10H,11H2,1H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVBNRCOBNVERME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-Oxo-3-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]propyl]pyrimidine-2,4-dione](/img/structure/B2922867.png)
![4-ethoxy-N-(2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide](/img/structure/B2922875.png)
![N-cyclopentyl-2-{[(3-fluorophenyl)methyl]sulfanyl}-4-oxo-3-[(oxolan-2-yl)methyl]-3,4-dihydroquinazoline-7-carboxamide](/img/structure/B2922876.png)
![Benzyl {[3-cyano-4-(4-ethylphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate](/img/structure/B2922887.png)